Cas no 656829-01-5 (1(3H)-Isobenzofuranone, 3-(2,5-dichlorophenyl)-3-hydroxy-)

• Product Name: 1(3H)-Isobenzofuranone, 3-(2,5-dichlorophenyl)-3-hydroxy-
• CAS No: 656829-01-5
• MF: C₁₄H₈Cl₂O₃
• MW: 295.117522239685
• CID: 1690958
• PubChem ID: 71375473
• Update Time: 2025-04-21

1(3H)-Isobenzofuranone, 3-(2,5-dichlorophenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-(2,5-dichlorophenyl)-3-hydroxy-
• 3-(2,5-dichlorophenyl)-3-hydroxy-2-benzofuran-1-one
• 3-(2,5-Dichlorophenyl)-3-hydroxy-2-benzofuran-1(3H)-one
• 656829-01-5
• DTXSID10798209

• Inchi： 1S/C14H8Cl2O3/c15-8-5-6-12(16)11(7-8)14(18)10-4-2-1-3-9(10)13(17)19-14/h1-7,18H
• InChI Key： XUSZPJOHLQUGGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1(C2C=CC=CC=2C(=O)O1)O)Cl

Computed Properties

• Exact Mass: 293.98514
• Monoisotopic Mass: 293.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53